Cas no 3201-53-4 (Benzamide, N-[(methylamino)carbonyl]-)
![Benzamide, N-[(methylamino)carbonyl]- structure](https://www.kuujia.com/scimg/cas/3201-53-4x500.png)
3201-53-4 structure
Product name:Benzamide, N-[(methylamino)carbonyl]-
Benzamide, N-[(methylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[(methylamino)carbonyl]-
- N-(methylcarbamoyl)benzamide
- SCHEMBL4762280
- DTXSID70520841
- 3201-53-4
-
- Inchi: InChI=1S/C9H10N2O2/c1-10-9(13)11-8(12)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,11,12,13)
- InChI Key: QNSSIHCRTGUYBE-UHFFFAOYSA-N
- SMILES: CNC(=O)NC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 58.2
Benzamide, N-[(methylamino)carbonyl]- Related Literature
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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